Cas no 627525-98-8 (1,3,2-DIOXABOROLANE, 2-(7-METHOXY-1-NAPHTHALENYL)-4,4,5,5-TETRAMETHYL-)

• Product Name: 1,3,2-DIOXABOROLANE, 2-(7-METHOXY-1-NAPHTHALENYL)-4,4,5,5-TETRAMETHYL-
• CAS No: 627525-98-8
• MF: C₁₇H₂₁BO₃
• MW: 284.157845258713
• CID: 3183578
• PubChem ID: 22240141
• Update Time: 2025-06-12

1,3,2-DIOXABOROLANE, 2-(7-METHOXY-1-NAPHTHALENYL)-4,4,5,5-TETRAMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-DIOXABOROLANE, 2-(7-METHOXY-1-NAPHTHALENYL)-4,4,5,5-TETRAMETHYL-
• DA-04261
• Z2181660376
• 2-(7-methoxy-naphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• EN300-12715000
• 627525-98-8
• SCHEMBL5781099
• (7-METHOXY-1-NAPHTHYL)BORONIC ACID PINACOL ESTER
• 2-(7-methoxynaphthalen-1-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• VSHFFEIXNKFLLT-UHFFFAOYSA-N
• 2-(7-methoxynaphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AT29918

• Inchi： 1S/C17H21BO3/c1-16(2)17(3,4)21-18(20-16)15-8-6-7-12-9-10-13(19-5)11-14(12)15/h6-11H,1-5H3
• InChI Key： VSHFFEIXNKFLLT-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC3C=CC(=CC2=3)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 284.1583747Da
• Monoisotopic Mass: 284.1583747Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 1,3,2-DIOXABOROLANE, 2-(7-METHOXY-1-NAPHTHALENYL)-4,4,5,5-TETRAMETHYL-

Professional Introduction to Compound with CAS No 627525-98-8 and Product Name: 1,3,2-DIOXABOROLANE, 2-(7-METHOXY-1-NAPHTHALENYL)-4,4,5,5-TETRAMETHYL

The compound in question, identified by the CAS number 627525-98-8, is a specialized chemical entity belonging to the class of 1,3,2-dioxaborolane derivatives. This particular derivative is characterized by the presence of a 7-methoxy-1-naphthyl substituent and a 4,4,5,5-tetramethyl group, which endows it with unique structural and chemical properties. These features make it a subject of significant interest in the field of organic synthesis and pharmaceutical development.

1,3,2-Dioxaborolane compounds are known for their utility as boron-containing intermediates in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. The presence of the 7-methoxy-1-naphthyl moiety in this compound introduces aromaticity and electronic tunability, which can be leveraged in designing molecules with specific biological activities. The 4,4,5,5-tetramethyl group serves to stabilize the boron center and influence the overall conformation of the molecule.

Recent advancements in synthetic chemistry have highlighted the importance of boronate esters and dioxaborolanes in constructing complex organic molecules. The compound with CAS No 627525-98-8 has been explored in various synthetic protocols due to its reactivity and stability. For instance, studies have demonstrated its effectiveness as a precursor in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.

The 7-methoxy-1-naphthyl substituent is particularly noteworthy as it can participate in π-stacking interactions and influence the solubility and binding affinity of the compound. This feature has been exploited in medicinal chemistry to design ligands for enzyme inhibition and receptor binding studies. The 4,4,5,5-tetramethyl group further enhances these interactions by providing steric hindrance and electronic modulation.

In the realm of pharmaceutical research, this compound has been investigated for its potential applications in drug discovery. Boron-containing heterocycles have shown promise as therapeutic agents due to their ability to interact with biological targets in unique ways. The combination of the 7-methoxy-1-naphthyl and 4,4,5,5-tetramethyl groups suggests that this derivative may exhibit properties such as selective binding and improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its role in facilitating transition-metal-catalyzed reactions. The boron center acts as a Lewis acid catalyst or a ligand anchor for transition metals such as palladium and copper. This property has been utilized in various synthetic transformations, including the construction of carbon-carbon bonds through cross-coupling reactions. The 1,3,2-dioxaborolane core is particularly effective in these reactions due to its stability under ambient conditions and ease of functionalization.

The pharmaceutical industry has shown significant interest in developing new methodologies for boronate ester synthesis. The compound with CAS No 627525-98-8 exemplifies this trend by serving as a versatile building block for more complex molecules. Researchers have leveraged its reactivity to synthesize derivatives with enhanced biological activity. For example, modifications at the 7-methoxy-1-naphthyl position have led to compounds with improved binding affinity to target proteins.

Recent studies have also explored the use of this compound in materials science applications. Boron-containing polymers and materials exhibit unique properties such as high thermal stability and electrical conductivity. The structural features of this derivative make it an attractive candidate for developing advanced materials with tailored functionalities.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic strategies. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to introduce the desired substituents at specific positions on the dioxaborolane core. These synthetic approaches underscore the importance of well-designed intermediates like this one in achieving complex molecular architectures.

In conclusion, the compound identified by CAS No 627525-98-8 is a multifaceted chemical entity with significant potential in both pharmaceutical research and materials science. Its unique structural features—particularly the combination of a 7-methoxy-1-naphthyl substituent and a 4,4,5,5-tetramethyl group—make it a valuable tool for synthetic chemists seeking to develop novel molecules with tailored properties. As research continues to uncover new applications for boron-containing compounds like this one, 1,3,2-dioxaborolane derivatives are poised to play an increasingly important role in advancing scientific discovery.